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Introduction
4,5-Dimethylbenzene-1,2-dimethanol is a substituted aromatic diol that serves as a crucial

organic building block in various synthetic applications.[1][2] Its rigid planar structure, stemming

from the benzene ring, combined with the reactive hydroxyl groups, makes it a valuable

precursor for constructing more complex molecular architectures, particularly heterocyclic

compounds with potential pharmacological activity.[3] This guide provides a comprehensive

overview of its synthesis, characterization, and applications, with a focus on insights relevant to

researchers in organic chemistry and drug development.

Physicochemical Properties
A summary of the key physicochemical properties of 4,5-Dimethylbenzene-1,2-dimethanol is
presented below. This data is essential for its handling, characterization, and use in synthetic

protocols.
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Property Value Source

CAS Number 60070-05-5 [1][4][5]

Molecular Formula C₁₀H₁₄O₂ [1][4][6]

Molecular Weight 166.22 g/mol [1][4]

Appearance White to off-white solid [7]

Boiling Point 320.2±37.0 °C (Predicted) [7]

Density 1.0±0.06 g/cm³ (Predicted) [7]

pKa 14.24±0.10 (Predicted) [7]

An Efficient Three-Step Synthesis
A cost-effective and scalable synthesis of 4,5-Dimethylbenzene-1,2-dimethanol has been

reported with an overall yield of approximately 80%.[3][8] The process involves a sequence of a

Diels-Alder reaction, a dehydrogenation step, and a final reduction. This route is advantageous

as it avoids the need for chromatographic purification.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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